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Compound of Interest

Compound Name: Golden Yellow

CAS No.: 49625-21-0

Cat. No.: B15722203

Get Quote

Disclaimer: The term "Golden Yellow" can refer to several different chemical substances. This

guide focuses on the handling of Metanil Yellow (also known as Acid Yellow 36 or C.I. 13065), a

common laboratory reagent. It is imperative to confirm the exact chemical identity and consult

the specific Safety Data Sheet (SDS) for the material you are handling before undertaking any

procedures.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals to ensure the safe handling and disposal of Metanil

Yellow.

Immediate Safety and Personal Protective
Equipment (PPE)
Metanil Yellow is a brownish-yellow powder that can pose health risks. It may cause skin and

respiratory tract irritation, and in some cases, serious eye damage.[1][2] Some evidence also

suggests it may be a skin sensitizer and is suspected of damaging fertility.[3][4] Therefore, strict

adherence to PPE protocols is mandatory.
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1. Engineering Controls:

Work in a well-ventilated area.[1][2]

Use a chemical fume hood or other local exhaust ventilation to minimize dust and airborne

concentrations.[2][5][6]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the handling area.[2]

2. Personal Protective Equipment (PPE):

A summary of required PPE is provided in the table below.

PPE Component Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber,

polychloroprene, butyl rubber).

[1]

To prevent skin contact and

potential irritation or

sensitization.[1][2][5]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[1][2][5]

To protect eyes from dust

particles which can cause

serious damage.[1][6]

Skin and Body Protection

A lab coat or other protective

clothing to prevent skin

exposure.[1][2][7] A PVC apron

may also be used.[1]

To prevent contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH/MSHA-approved

respirator should be worn,

especially when handling the

powder outside of a fume hood

or if dust is generated.[1][5][7]

To prevent inhalation of the

powder, which can cause

respiratory irritation.[1][2]

Operational Plan for Handling Metanil Yellow
Preparation and Handling:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://datasheets.scbt.com/sc-215306.pdf
https://rowleybio.com/wp-content/uploads/Metanil-Yellow-R-70.pdf
https://rowleybio.com/wp-content/uploads/Metanil-Yellow-R-70.pdf
https://www.cdhfinechemical.com/images/product/msds/43_832980909_METANILYELLOWARCASNO587-98-4MSDS.pdf
https://www.carlroth.com/medias/SDB-7714-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjY5MjV8YXBwbGljYXRpb24vcGRmfGFEbGlMMmhoTlM4NU1qRXdNRE00TWpVMU5qUTJMMU5FUWw4M056RTBYME5JWDBWT0xuQmtaZ3wyZmRkYzg4ZmJmY2Y4YWU0OTY4M2YzYzRhMzI5NTUyMWU1NmFiZjc1NGQ3MzVmYmNjOTY2M2FjZGY1ZGQ0MjZm
https://rowleybio.com/wp-content/uploads/Metanil-Yellow-R-70.pdf
https://datasheets.scbt.com/sc-215306.pdf
https://datasheets.scbt.com/sc-215306.pdf
https://rowleybio.com/wp-content/uploads/Metanil-Yellow-R-70.pdf
https://www.cdhfinechemical.com/images/product/msds/43_832980909_METANILYELLOWARCASNO587-98-4MSDS.pdf
https://datasheets.scbt.com/sc-215306.pdf
https://rowleybio.com/wp-content/uploads/Metanil-Yellow-R-70.pdf
https://www.cdhfinechemical.com/images/product/msds/43_832980909_METANILYELLOWARCASNO587-98-4MSDS.pdf
https://datasheets.scbt.com/sc-215306.pdf
https://www.carlroth.com/medias/SDB-7714-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjY5MjV8YXBwbGljYXRpb24vcGRmfGFEbGlMMmhoTlM4NU1qRXdNRE00TWpVMU5qUTJMMU5FUWw4M056RTBYME5JWDBWT0xuQmtaZ3wyZmRkYzg4ZmJmY2Y4YWU0OTY4M2YzYzRhMzI5NTUyMWU1NmFiZjc1NGQ3MzVmYmNjOTY2M2FjZGY1ZGQ0MjZm
https://datasheets.scbt.com/sc-215306.pdf
https://rowleybio.com/wp-content/uploads/Metanil-Yellow-R-70.pdf
https://www.technopharmchem.com/application/uploads/files/1582895281_METANIL_YELLOW.pdf
https://datasheets.scbt.com/sc-215306.pdf
https://datasheets.scbt.com/sc-215306.pdf
https://www.cdhfinechemical.com/images/product/msds/43_832980909_METANILYELLOWARCASNO587-98-4MSDS.pdf
https://www.technopharmchem.com/application/uploads/files/1582895281_METANIL_YELLOW.pdf
https://datasheets.scbt.com/sc-215306.pdf
https://rowleybio.com/wp-content/uploads/Metanil-Yellow-R-70.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15722203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Read and understand the Safety Data Sheet (SDS) for Metanil Yellow before starting any

work.

Ensure the work area is clean and uncluttered.

Confirm that the ventilation system (e.g., fume hood) is functioning correctly.

Don the appropriate PPE as outlined in the table above.

When weighing or transferring the powder, do so in a fume hood or a designated area with

local exhaust ventilation to avoid generating dust.[1][2][6]

Avoid all personal contact with the substance, including inhalation.[1]

Do not eat, drink, or smoke in the handling area.[1]

Keep the container tightly closed when not in use.[2]
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Caption: A workflow diagram for the safe handling of Metanil Yellow.
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Disposal Plan
Waste Collection:

All waste materials contaminated with Metanil Yellow, including disposable PPE, weighing

papers, and contaminated labware, should be collected in a designated, labeled, and sealed

hazardous waste container.[1]

Disposal Procedure:

Dispose of chemical waste in accordance with all local, state, and federal regulations.[1] Do

not dispose of it down the drain or in the regular trash.[1][5][6]

Contaminated packaging should also be treated as hazardous waste and disposed of

accordingly.[3]

Accidental Release Measures
Minor Spills:

Restrict access to the area.

Wearing appropriate PPE, carefully sweep or vacuum up the spilled solid, avoiding dust

generation.[1][2]

Place the collected material into a sealed, labeled container for hazardous waste disposal.[1]

[2]

Clean the spill area with soap and water.[1]

Major Spills:

Evacuate the area immediately.[7]

Alert emergency responders and inform them of the nature of the spill.[1]

Only trained personnel with appropriate respiratory and personal protection should attempt

to clean up the spill.
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First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If irritation or

a rash occurs, seek medical advice.[2][4][7]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[2][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Toxicity Data Summary
Toxicity Metric Value Species

Oral LD50 5000 mg/kg Rat

Intraperitoneal LD50 1000 mg/kg Mouse

Intravenous LD50 200 mg/kg Mouse

Data extracted from the Santa Cruz Biotechnology, Inc. Safety Data Sheet.[1] Animal studies

have indicated that Metanil Yellow may be neurotoxic and hepatotoxic.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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